N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H17N3O5/c1-27-16-7-4-13-10-14(19(24)21-17(13)11-16)8-9-20-18(23)12-2-5-15(6-3-12)22(25)26/h2-7,10-11H,8-9H2,1H3,(H,20,23)(H,21,24)
• InChI Key: CMZSZFJPNUZKNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O5
• Molecular Weight: 367.4 g/mol

Description

N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide, also known as MNBA, is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

Target of Action

Similar compounds like 4-hydroxy-2-quinolones have shown interesting pharmaceutical and biological activities

Mode of Action

It’s known that quinoline derivatives can interact with various biological targets, leading to a wide range of effects

Biochemical Pathways

Quinoline derivatives are known to be involved in a variety of biological activities and could potentially affect multiple pathways

Result of Action

Quinoline derivatives have been associated with a wide range of biological activities . The exact effects of this compound would depend on its specific targets and mode of action.

Advantages and Limitations for Lab Experiments

N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be easily modified to create analogs with different properties. This compound has also been shown to have low toxicity and is well tolerated in animal studies. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide. One potential direction is the development of analogs with improved properties, such as increased water solubility or enhanced anticancer activity. Another potential direction is the study of this compound in combination with other anticancer agents, to determine if it has synergistic effects. Finally, the in vivo efficacy of this compound should be studied to determine its potential as a cancer treatment.

Synthesis Methods

The synthesis of N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide involves a multistep process starting from commercially available starting materials. The first step involves the synthesis of 7-methoxy-2-oxo-1H-quinoline-3-carboxylic acid from 2-methoxyaniline. This is followed by the conversion of the carboxylic acid to an acid chloride using thionyl chloride. The acid chloride is then reacted with 2-(2-aminoethyl)-1H-indole-3-carboxylic acid to yield the intermediate product. The final step involves the nitration of the intermediate product using nitric acid to yield this compound.

Scientific Research Applications

N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide has been studied for its potential applications in scientific research. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. This compound has also been studied for its potential use as a fluorescent probe for imaging of cancer cells.